Cas no 2694746-13-7 ({3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine)

• Product Name: {3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine
• CAS No: 2694746-13-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD33521117
• CID: 5613967
• PubChem ID: 165947313
• Update Time: 2025-10-28

{3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-33048196
• {[3-(methoxymethyl)oxetan-3-yl]methyl}(methyl)amine
• 2694746-13-7
• {3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine

• MDL： MFCD33521117
• Inchi： 1S/C7H15NO2/c1-8-3-7(4-9-2)5-10-6-7/h8H,3-6H2,1-2H3
• InChI Key： PVQRDAQULZJUJZ-UHFFFAOYSA-N
• SMILES： O1CC(COC)(CNC)C1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 30.5Ų

Additional information on {3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine

Introduction to {3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine (CAS No. 2694746-13-7)

{3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2694746-13-7, features a unique structural framework that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of an oxetane ring and functional groups such as a methoxymethyl and methylamine moiety contributes to its distinctive chemical properties, which are being explored for their potential in drug design and synthesis.

The oxetane ring, a three-membered cyclic ether, is known for its high reactivity and flexibility, making it a valuable scaffold in medicinal chemistry. The incorporation of the {methoxymethyl} group enhances the compound's ability to participate in various chemical reactions, including nucleophilic substitution and addition reactions, which are crucial for the synthesis of more complex molecules. This structural feature is particularly useful in the development of prodrugs or intermediates that require selective transformation into active pharmaceutical ingredients (APIs).

The {methyl}amine component of the compound adds another layer of functionality, providing a basic nitrogen atom that can engage in hydrogen bonding and coordinate with metal ions. This property is particularly relevant in the design of metal-organic frameworks (MOFs) or coordination complexes that have applications in catalysis and drug delivery systems. Recent studies have shown that compounds with similar structural motifs can exhibit enhanced binding affinity to biological targets, making them attractive for the development of small-molecule drugs.

In the realm of pharmaceutical research, {3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine has been investigated for its potential role in modulating enzyme activity and receptor interactions. The oxetane ring's strained geometry can be exploited to induce conformational changes in biological targets, leading to altered enzyme kinetics or receptor binding affinities. For instance, studies have demonstrated that oxetane-based compounds can serve as scaffolds for kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

Moreover, the compound's reactivity with electrophilic species makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its ability to undergo ring-opening reactions to introduce diverse functional groups at specific positions, thereby tailoring the chemical properties of the resulting derivatives. This flexibility is particularly advantageous in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

Recent advancements in computational chemistry have further enhanced the utility of {3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine in drug design. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, providing opportunities for designing drugs with improved efficacy and reduced side effects. These insights have been instrumental in guiding synthetic strategies aimed at optimizing pharmacokinetic profiles and target specificity.

The compound's potential applications extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique structural features make it a suitable candidate for developing novel polymers or specialty chemicals with tailored properties. For example, oxetane-based polymers can exhibit enhanced thermal stability or biodegradability, making them attractive for sustainable applications.

In conclusion, {3-(methoxymethyl)oxetan-3-ylmethyl}(methyl)amine (CAS No. 2694746-13-7) represents a versatile and innovative compound with significant potential across multiple scientific disciplines. Its structural characteristics and reactivity profile make it an invaluable tool for researchers engaged in drug discovery, materials science, and chemical synthesis. As our understanding of its properties continues to evolve, we can anticipate even broader applications and advancements driven by this remarkable molecule.